Cas no 75484-47-8 (2-phenyl-N-(piperidin-4-yl)acetamide)

• Product Name: 2-phenyl-N-(piperidin-4-yl)acetamide
• CAS No: 75484-47-8
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 539468
• PubChem ID: 1445168
• Update Time: 2025-06-07

2-phenyl-N-(piperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-4-piperidinyl-
• 2-phenyl-N-(piperidin-4-yl)acetamide
• 2-phenyl-N-piperidin-4-ylacetamide
• SCHEMBL4693545
• Oprea1_693957
• EN300-42208
• AKOS000162563
• DTXSID30362946
• 75484-47-8
• SR-01000331033-1
• CHEMBL4561649
• SR-01000331033

• Inchi： 1S/C13H18N2O/c16-13(10-11-4-2-1-3-5-11)15-12-6-8-14-9-7-12/h1-5,12,14H,6-10H2,(H,15,16)
• InChI Key： VYVLKPHETCGCEA-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NC1CCNCC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-phenyl-N-(piperidin-4-yl)acetamide

Benzeneacetamide, N-4-piperidinyl- (CAS No. 75484-47-8): A Comprehensive Overview in Modern Chemical Biology

Benzeneacetamide, N-4-piperidinyl-, identified by the Chemical Abstracts Service Number (CAS No.) 75484-47-8, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This amide derivative, characterized by its benzeneacetic acid backbone linked to a piperidine ring at the N-4 position, has garnered attention due to its unique structural and pharmacological properties. The integration of the piperidine moiety into the benzeneacetamide framework introduces a distinct set of biochemical interactions that have been extensively explored in recent years.

The structural motif of Benzeneacetamide, N-4-piperidinyl- presents a versatile scaffold for drug design. The benzene ring provides a hydrophobic core, while the amide group and piperidine ring contribute to hydrogen bonding capabilities and receptor binding affinity. Such features make it a valuable candidate for modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. Recent studies have highlighted its potential as an intermediate in the synthesis of novel therapeutic agents targeting neurotransmitter receptors and ion channels.

In the context of contemporary research, Benzeneacetamide, N-4-piperidinyl- has been investigated for its role in modulating enzyme activity and receptor interactions. The piperidine ring, known for its ability to enhance binding affinity and selectivity, has been strategically incorporated into various pharmacophores to improve drug efficacy. For instance, derivatives of this compound have shown promise in preclinical studies as potential inhibitors of enzymes involved in pain signaling and neurodegenerative diseases. The benzeneacetic acid moiety further contributes to the compound's solubility and bioavailability, making it an attractive candidate for oral administration.

One of the most compelling aspects of Benzeneacetamide, N-4-piperidinyl- is its versatility in chemical modification. Researchers have leveraged this scaffold to develop a series of analogs with tailored pharmacological profiles. For example, modifications at the amide bond or the piperidine nitrogen can significantly alter the compound's biological activity. Such flexibility has enabled the optimization of lead compounds for clinical development. Advanced computational methods, including molecular docking and quantum mechanical calculations, have been employed to predict the binding modes of these derivatives with target proteins, accelerating the drug discovery process.

The pharmacokinetic properties of Benzeneacetamide, N-4-piperidinyl- have also been extensively studied. Metabolic stability, distribution, excretion, and toxicity (MOAET) profiles have been carefully evaluated to ensure safety and efficacy. The compound's favorable pharmacokinetic profile has made it a subject of interest for formulation development aimed at improving therapeutic outcomes. Additionally, its potential to interact with multiple biological targets has opened avenues for multitarget drug design—a strategy gaining prominence in modern medicine for addressing complex diseases.

Recent advancements in synthetic chemistry have further enhanced the accessibility of Benzeneacetamide, N-4-piperidinyl-. New methodologies for constructing complex amide bonds and introducing functional groups at specific positions on the piperidine ring have streamlined the synthesis process. These innovations have not only reduced production costs but also enabled the rapid exploration of novel derivatives. The integration of flow chemistry techniques has also facilitated scalable synthesis, making this compound more readily available for both academic research and industrial applications.

The therapeutic potential of Benzeneacetamide, N-4-piperidinyl- extends beyond CNS disorders. Emerging evidence suggests its utility in treating inflammatory conditions by modulating immune responses. The compound's ability to interact with cytokine receptors and inflammatory signaling pathways has been demonstrated in vitro and in vivo models. Such findings underscore its broad applicability in developing treatments for autoimmune diseases and chronic inflammation.

In conclusion, Benzeneacetamide, N-4-piperidinyl- (CAS No. 75484-47-8) represents a fascinating compound with diverse biological activities and synthetic versatility. Its unique structural features make it a valuable scaffold for developing novel therapeutics targeting neurological and inflammatory diseases. Ongoing research continues to uncover new applications and optimize its pharmacological properties, reinforcing its significance in modern chemical biology and pharmaceutical science.